Cas no 93-58-3 (Methyl benzoate)

        Methyl benzoate(Methyl benzoate)Also known as methyl benzoate,Colorless transparent oily liquid,Fragrant.Chemically, it can be regarded as Benzoic acid or Benzoic anhydride or Benzoyl chloride Products of alcoholysis with methanol.It can be used as an intermediate in organic synthesis in industry\solvent\spice.It has a strong aroma of Holly oil and yunanga oil,Used to prepare perfume essence and artificial essential oil;It is also widely used in food.
Methyl benzoate structure
Methyl benzoate structure
Methyl benzoate
93-58-3
C8H8O2
136.147922515869
MFCD00008421
34709
24851053

Methyl benzoate Properties

Names and Identifiers

    • Methyl benzoate
    • BENZOIC ACID METHYL ESTER
    • ESSENCE OF NIOBE
    • FEMA 2683
    • METHYL BENZENECARBOXYLATE
    • NIOBE OIL
    • OIL OF NIOBE
    • RARECHEM AL BF 0531
    • Benzoesαuremethylester
    • Methyl ester of benzoic acid
    • Methylbenzoat
    • Methylester kyseliny benzoove
    • Oilofmiobe
    • Oniobe oil
    • Oxidate le
    • Slethylbenzoat
    • METHYL BENZOATE PURE
    • Clorius
    • METHYL BENZOATE (20 LT )
    • METHYL BENZOATE FOR SYNTHESIS
    • NSC 9394
    • Benzoic Acid Methyl Ester
    • Benzoic acid methyl ester
    • Methyl Benzoate
    • SMR001216584
    • MLS001050185
    • Methylbenzoate
    • Guaiacol Imp. E (EP): Methyl Benzoate
    • NCGC00091665-01
    • Z19825577
    • UNII-6618K1VJ9T
    • Methyl benzoate, natural, >=98%, FCC, FG
    • Benzoic acid-methyl ester
    • Methyl benzoate, >=99% (GC)
    • J-522592
    • CHEBI:72775
    • FEMA No. 2683
    • Methyl-benzenecarboxylate
    • Methyl benzoate, for synthesis, 98.0%
    • NCGC00256939-01
    • BP-31073
    • 6618K1VJ9T
    • Benzoic acid, methyl ester
    • UN2938
    • METHYL BENZOATE [MI]
    • SCHEMBL7200
    • Tox21_303198
    • METHYL BENZOATE [HSDB]
    • SCHEMBL10330498
    • UN 2938
    • 1ST000770
    • EINECS 202-259-7
    • CAS-93-58-3
    • C20645
    • Methyl benzoate, >=98%, FCC, FG
    • Methylester kyseliny benzoove [Czech]
    • VS-02533
    • MFCD00008421
    • CCRIS 5851
    • Q417328
    • DTXSID5025572
    • EC 202-259-7
    • Methyl benzoate [UN2938] [Keep away from food]
    • F0001-2239
    • B0074
    • CLORIUS-
    • methyloxycarbonylbenzene
    • Benzoato de metilo
    • DTXCID405572
    • EN300-15500
    • METHYL BENZOATE [FHFI]
    • SCHEMBL4790973
    • NCGC00259381-01
    • AKOS000120640
    • NSC9394
    • CHEMBL16435
    • BBL010502
    • benzoic acid methylester
    • Methyl benzoate, analytical standard
    • InChI=1/C8H8O2/c1-10-8(9)7-5-3-2-4-6-7/h2-6H,1H
    • AT34734
    • HSDB 5283
    • A844641
    • 93-58-3
    • Methyl benzoate (natural)
    • Methyl benzoate, 99%
    • STK021498
    • NSC-9394
    • METHYL BENZOATE [FCC]
    • NS00012849
    • AI3-00525
    • NCGC00091665-02
    • WLN: 1OVR
    • Tox21_201832
    • +Expand
    • MFCD00008421
    • QPJVMBTYPHYUOC-UHFFFAOYSA-N
    • 1S/C8H8O2/c1-10-8(9)7-5-3-2-4-6-7/h2-6H,1H3
    • O=C(C1C=CC=CC=1)OC
    • 1072099

Computed Properties

  • 136.052429g/mol
  • 0
  • 2.1
  • 0
  • 2
  • 2
  • 136.052429g/mol
  • 136.052429g/mol
  • 26.3Ų
  • 10
  • 114
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • 0

Experimental Properties

  • Fragrant odor
  • 4.69 (NTP, 1992) (Relative to Air)
  • Stable under recommended storage conditions.
  • When heated to decomposition, it emites fumes containing CO and CO2.
  • FRUITY, NUTTY, ... WITH CHERRY TASTE
  • 1.47320
  • 26.30000
  • 6024
  • n20/D 1.516(lit.)
  • <0.1 g/100 mL at 22.5 ºC
  • 198-199 °C(lit.)
  • −12 °C (lit.)
  • <1 mmHg ( 20 °C)
  • Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
  • 2683
  • ethanol: soluble60%, clear (1mL/4ml)
  • Colorless transparent oily liquid
  • Stable. Combustible. Incompatible with strong oxidizing agents, strong acids, strong bases.
  • Insoluble in water, miscible in methanol, ethanol, ether
  • Sensitive to humidity
  • 1.088 g/mL at 20 °C(lit.)

Methyl benzoate Security Information

  • GHS07 GHS07
  • DH3850000
  • 1
  • S36
  • R22
  • Xn Xn
  • UN 2938
  • H302,H319
  • P305+P351+P338
  • dangerous
  • The warehouse shall be ventilated and dried at low temperature, and stored and transported separately from food and oxidant
  • 22
  • Warning
  • Yes
  • LD50 orally in rats: 3.43 g/kg (Smyth)
  • 8.6-20%(V)

Methyl benzoate Customs Data

  • China Customs Code:

    2916310090

    Overview:

    2916310090 Other benzoic acids and their salts and esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916310090 other benzoic acid and its salts and esters.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Methyl benzoate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00IHWQ-25g
Benzoic acid, methyl ester
93-58-3 >99%(GC)
25g
$32.00 2024-04-20
A2B Chem LLC
AI62218-5g
Methyl benzoate
93-58-3 99%
5g
$9.00 2024-07-18
Aaron
AR00II52-250mg
Benzoic acid, methyl ester
93-58-3 95%
250mg
$52.00 2024-07-18
abcr
AB117801-250 g
Methyl benzoate, 99%; .
93-58-3 99%
250g
€53.20 2023-05-10
Enamine
EN300-15500-0.05g
methyl benzoate
93-58-3 93%
0.05g
$19.0 2023-07-10
FUJIFILM
130-16443-1mL x5A
Methyl Benzoate
93-58-3
1mL x5A
JPY 15,000 2022-04-25
Life Chemicals
F0001-2239-0.25g
methyl benzoate
93-58-3 95%+
0.25g
$18.0 2023-09-07
Oakwood
223218-5g
Methyl benzoate
93-58-3 99%
5g
$9.00 2024-07-19
TRC
B203915-1g
Benzoic Acid Methyl Ester
93-58-3
1g
$ 138.00 2023-04-19
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
A12404-250g
Methyl benzoate, 99%
93-58-3 99%
250g
¥208.00 2023-02-09

Methyl benzoate Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Zinc ;  12 h, 5 atm, 120 °C
Reference
Zn-Nx sites on N-doped carbon for aerobic oxidative cleavage and esterification of C(CO)-C bonds
Xie, Chao; Lin, Longfei ; Huang, Liang ; Wang, Zixin; Jiang, Zhiwei ; et al, Nature Communications, 2021, 12(1),

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Vitamin B12 ,  Potassium carbonate Solvents: Methanol ;  0.1 MPa, rt → 80 °C; 24 h, 80 °C
Reference
Nitrogen-Doped Carbon-Modified Cobalt-Nanoparticle-Catalyzed Oxidative Cleavage of Lignin β-O-4 Model Compounds under Mild Conditions
Luo, Huihui; Wang, Lianyue; Li, Guosong; Shang, Sensen; Lv, Ying; et al, ACS Sustainable Chemistry & Engineering, 2018, 6(11), 14188-14196

Synthetic Circuit 3

Reaction Conditions
1.1 Catalysts: Molybdate(3-), tetracosa-μ-oxododecaoxo[μ12-[phosphato(3-)-κO:κO:κO:κO′:κO′:κO′:… Solvents: Methanol ;  6 h, 80 °C
Reference
Nickel salt of phosphomolybdic acid as a bi-functional homogeneous recyclable catalyst for base free transformation of aldehyde into ester
Patel, Anjali; Patel, Jay, RSC Advances, 2020, 10(37), 22146-22155

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Oxygen Catalysts: Gold compd. with palladium (1:1) (mesoporous silica-supported) ;  4 h, 60 °C
Reference
Aerobic oxidative esterification of primary alcohols over Pd-Au bimetallic catalysts supported on mesoporous silica nanoparticles
Tsai, Chih-Hsiang; Xu, Mengze; Kunal, Pranaw; Trewyn, Brian G., Catalysis Today, 2018, 306, 81-88

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Oxygen Catalysts: Cobalt oxide (CoO) ,  Cobalt ,  ZIF 67 Solvents: Methanol ;  12 h, 1 bar, 80 °C
Reference
Conversion of a metal-organic framework to N-doped porous carbon incorporating Co and CoO nanoparticles: direct oxidation of alcohols to esters
Zhou, Yu-Xiao; Chen, Yu-Zhen; Cao, Lina; Lu, Junling; Jiang, Hai-Long, Chemical Communications (Cambridge, 2015, 51(39), 8292-8295

Synthetic Circuit 6

Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Methanol ;  3 h, rt → reflux
Reference
Rh(III)-catalyzed [4 + 1] cyclization of aryl substituted pyrazoles with cyclopropanols via C-H activation
Chen, Wenxi; Mao, Yan; Wang, Min; Ling, Fei; Li, Changchang; et al, Organic & Biomolecular Chemistry, 2023, 21(4), 775-782

Synthetic Circuit 7

Reaction Conditions
1.1 Reagents: Malononitrile ,  Water Catalysts: 2894140-03-3 ;  6 h, 60 °C
Reference
Robust acid-base Ln-MOFs: searching for efficient catalysts in cycloaddition of CO2 with epoxides and cascade deacetalization-Knoevenagel reactions
Si, Xuezhen; Pan, Xuze; Xue, Jintang; Yao, Qingxia; Huang, Xianqiang; et al, RSC Advances, 2022, 12(52), 33501-33509

Synthetic Circuit 8

Reaction Conditions
1.1 Solvents: Toluene ;  24 h, 80 °C
Reference
Esterification or Thioesterification of Carboxylic Acids with Alcohols or Thiols Using Amphipathic Monolith-SO3H Resin
Wakayama, Fumika; Ito, Ryo; Park, Kwihwan; Ishida, Moeka; Yamada, Yutaro; et al, Bulletin of the Chemical Society of Japan, 2021, 94(11), 2702-2710

Synthetic Circuit 9

Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide Catalysts: Carbon (Co/N-doped) Solvents: Water ;  12 h, 80 °C
Reference
One-pot pyrolysis method to fabricate Co/N co-doped hollow mesoporous spheres with carbon/silica binary shells for selective oxidation of arylalkanes
Xiang, Ganghua; Zhang, Lushuang; Yi, Chengfeng; Liu, Zhigang, Applied Surface Science, 2022, 577,

Synthetic Circuit 10

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Oxygen Catalysts: Copper carbide ,  Cobalt nitride Solvents: Methanol ;  6 h, 1 bar, 50 °C
Reference
Dual-Metal Hetero-Single-Atoms with Different Coordination for Efficient Synergistic Catalysis
Zhao, Xin; Wang, Fengliang; Kong, Xiang-Peng; Fang, Ruiqi ; Li, Yingwei, Journal of the American Chemical Society, 2021, 143(39), 16068-16077

Synthetic Circuit 11

Reaction Conditions
1.1 Catalysts: 1,3-Dibromo-5,5-dimethylhydantoin Solvents: Methanol ;  7 h, 60 °C
Reference
Method for preparing methyl benzoate
, China, , ,

Synthetic Circuit 12

Reaction Conditions
1.1 Reagents: Sodium formate Catalysts: Mesna ,  2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile Solvents: Dimethyl sulfoxide ;  16 h, rt
Reference
Radical Chain Reduction via Carbon Dioxide Radical Anion (CO2•-)
Hendy, Cecilia M.; Smith, Gavin C.; Xu, Zihao ; Lian, Tianquan ; Jui, Nathan T., Journal of the American Chemical Society, 2021, 143(24), 8987-8992

Synthetic Circuit 13

Reaction Conditions
1.1 Reagents: 2,3-Dihydro-1,3-dimethyl-2-(2,4,6-trimethoxyphenyl)-1H-benzimidazole Catalysts: 2490194-67-5 Solvents: Acetonitrile-d3 ;  12 h
Reference
Effects of Ligand Substitution on the Optical and Electrochemical Properties of (Pyridinedipyrrolide)zirconium Photosensitizers
Zhang, Yu ; Leary, Dylan C. ; Belldina, Anne M.; Petersen, Jeffrey L.; Milsmann, Carsten, Inorganic Chemistry, 2020, 59(20), 14716-14730

Synthetic Circuit 14

Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Methanol ;  < 10 min, 70 - 80 °C
Reference
Cleaner Production of Methyl Benzoate Using Solid Heterogenous Catalyst via Electromagnetic Waves as an Energy Source
Umrigar, Vaishali ; Chakraborty, Mousumi ; Parikh, Parimal, Journal of the Institution of Engineers (India): Series E, 2020, 101(2), 109-114

Synthetic Circuit 15

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Oxygen Catalysts: Gold ,  Boron nitride Solvents: Methanol ;  10 h, 1 atm, 30 °C
Reference
Insight into the Effective Aerobic Oxidative Cross-Esterification of Alcohols over Au/Porous Boron Nitride Catalyst
Zhang, Rong; Yang, Xi; Tao, Zheng; Wang, Xiao; Wang, Huixiang; et al, ACS Applied Materials & Interfaces, 2019, 11(50), 46678-46687

Synthetic Circuit 16

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Oxygen Catalysts: Cobalt ,  Atomic nitrogen ,  Graphene Solvents: Methanol ;  12 h, 1.1 atm, 60 °C
Reference
Competitive adsorption on single-atom catalysts: Mechanistic insights into the aerobic oxidation of alcohols over Co-N-C
Huang, Kuntao; Fu, Hongquan; Shi, Wen; Wang, Hongjuan; Cao, Yonghai ; et al, Journal of Catalysis, 2019, 377, 283-292

Synthetic Circuit 17

Reaction Conditions
1.1 Reagents: Sodium carbonate ,  Silver oxide (Ag2O) Catalysts: Palladium ,  Silver (colloids) Solvents: Methanol ;  48 h, 80 °C
Reference
Pd-Colloids-Catalyzed/Ag2O-Oxidized General and Selective Esterification of Benzylic Alcohols
Sable, Vaibhav; Shah, Jagrut; Sharma, Anuja; Kapdi, Anant R., Chemistry - An Asian Journal, 2019, 14(15), 2639-2647

Synthetic Circuit 18

Reaction Conditions
1.1 Reagents: Sulfuric acid ;  4 - 16 h, reflux
Reference
5-Aryl-1,3,4-oxadiazol-2-ylthioalkanoic Acids: A Highly Potent New Class of Inhibitors of Rho/Myocardin-Related Transcription Factor (MRTF)/Serum Response Factor (SRF)-Mediated Gene Transcription as Potential Antifibrotic Agents for Scleroderma
Kahl, Dylan J.; Hutchings, Kim M.; Lisabeth, Erika Mathes; Haak, Andrew J.; Leipprandt, Jeffrey R.; et al, Journal of Medicinal Chemistry, 2019, 62(9), 4350-4369

Synthetic Circuit 19

Reaction Conditions
1.1 Catalysts: Palladium ,  Poly(N-isopropylacrylamide) (thiolated, click products with zirconia complex) ,  Tetra-μ3-hydroxyhexakis[μ-[2-[(2-methyl-1-oxo-2-propen-1-yl)amino]-1,4-benzenedi… (click products with thiolated polyisopropylacrylamide) Solvents: Toluene ,  Water ;  4 h, 25 °C
Reference
Temperature responsive metal organic framework nanocrystal and preparation method and application thereof
, China, , ,

Synthetic Circuit 20

Reaction Conditions
1.1 Reagents: 4-Phenyl-1-butene ,  Tempo Catalysts: Bis(hexafluoroacetylacetonato)palladium Solvents: Dichloromethane-d2 ,  Acetonitrile-d3 ,  Water ;  1 h, 1 atm, rt
1.2 Reagents: Trifluoromethanesulfonic acid
Reference
Palladium-Catalyzed Intermolecular Arylcarbonylation of Unactivated Alkenes: Incorporation of Bulky Aryl Groups at Room Temperature
Li, Xiang; Chen, Pinhong; Liu, Guosheng, Angewandte Chemie, 2018, 57(48), 15871-15876

Synthetic Circuit 21

Reaction Conditions
1.1 Catalysts: Kunipia F (hydrogen-exchanged) ;  48 h, 100 °C
Reference
Depolymerization of Polyethers to Chloroesters Using Heterogeneous Proton-exchanged Montmorillonite Catalyst
Maeno, Zen; Yamada, Shota; Mitsudome, Takato; Mizugaki, Tomoo; Jitsukawa, Koichiro, ChemistrySelect, 2016, 1(2), 201-204

Methyl benzoate Raw materials

Methyl benzoate Preparation Products

Methyl benzoate Suppliers

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